Cas no 2580233-72-1 (tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate)

Tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound featuring a fused pyrrolopyridine core with a tert-butyl ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions, offering versatility in downstream modifications. Its rigid bicyclic framework contributes to stereochemical control in complex molecule assembly. The compound’s solubility in common organic solvents further simplifies handling in multistep reactions. These attributes make it a practical building block for developing bioactive molecules, including kinase inhibitors and other nitrogen-containing heterocycles.

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate structure

2580233-72-1 structure

Product name:tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate

CAS No:2580233-72-1

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:5662838

PubChem ID:151519028

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
- EN300-27727652
- 2580233-72-1
- tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
- Inchi： 1S/C12H16N2O2/c1-12(2,3)16-11(15)9-4-8-5-13-7-10(8)14-6-9/h4,6,13H,5,7H2,1-3H3
- InChI Key： PUBSWXPBMPDYJL-UHFFFAOYSA-N
- SMILES： O(C(C1C=NC2CNCC=2C=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 220.121177757g/mol
Monoisotopic Mass: 220.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.2Å²
XLogP3: 0.7

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-27727652-10g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	10g	$6205.0	2023-09-10
Enamine	EN300-27727652-0.05g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.05g	$1212.0	2023-09-10
Enamine	EN300-27727652-0.5g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.5g	$1385.0	2023-09-10
Enamine	EN300-27727652-0.1g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.1g	$1269.0	2023-09-10
Enamine	EN300-27727652-0.25g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.25g	$1328.0	2023-09-10
Enamine	EN300-27727652-1.0g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	1g	$1543.0	2023-05-25
Enamine	EN300-27727652-2.5g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	2.5g	$2828.0	2023-09-10
Enamine	EN300-27727652-10.0g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	10g	$6635.0	2023-05-25
Enamine	EN300-27727652-1g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	1g	$1442.0	2023-09-10
Enamine	EN300-27727652-5.0g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	5g	$4475.0	2023-05-25